Cas no 2034251-95-9 (3-(2,6-dichlorophenyl)-N-{[5-(thiophen-2-yl)pyridin-3-yl]methyl}propanamide)

• Product Name: 3-(2,6-dichlorophenyl)-N-{[5-(thiophen-2-yl)pyridin-3-yl]methyl}propanamide
• CAS No: 2034251-95-9
• MF: C₁₉H₁₆Cl₂N₂OS
• MW: 391.3141
• CID: 5349645
• Update Time: 2025-10-30

3-(2,6-dichlorophenyl)-N-{[5-(thiophen-2-yl)pyridin-3-yl]methyl}propanamide Chemical and Physical Properties

Names and Identifiers

• 3-(2,6-dichlorophenyl)-N-[(5-thiophen-2-ylpyridin-3-yl)methyl]propanamide
• 3-(2,6-dichlorophenyl)-N-((5-(thiophen-2-yl)pyridin-3-yl)methyl)propanamide
• 3-(2,6-dichlorophenyl)-N-{[5-(thiophen-2-yl)pyridin-3-yl]methyl}propanamide

• Inchi： 1S/C19H16Cl2N2OS/c20-16-3-1-4-17(21)15(16)6-7-19(24)23-11-13-9-14(12-22-10-13)18-5-2-8-25-18/h1-5,8-10,12H,6-7,11H2,(H,23,24)
• InChI Key： OXZCXULLEHSIKD-UHFFFAOYSA-N
• SMILES： ClC1C([H])=C([H])C([H])=C(C=1C([H])([H])C([H])([H])C(N([H])C([H])([H])C1C([H])=NC([H])=C(C2=C([H])C([H])=C([H])S2)C=1[H])=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 430
• XLogP3: 4.5
• Topological Polar Surface Area: 70.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 3-(2,6-dichlorophenyl)-N-{[5-(thiophen-2-yl)pyridin-3-yl]methyl}propanamide

Introduction to 3-(2,6-dichlorophenyl)-N-{[5-(thiophen-2-yl)pyridin-3-yl]methyl}propanamide (CAS No. 2034251-95-9)

3-(2,6-dichlorophenyl)-N-{[5-(thiophen-2-yl)pyridin-3-yl]methyl}propanamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. With the CAS number 2034251-95-9, this molecule represents a confluence of aromatic rings, heterocycles, and functional groups that make it a promising candidate for further research and development. The compound's structure incorporates a 2,6-dichlorophenyl moiety, a thiophen-2-yl substituent, and a pyridin-3-yl group, which are strategically positioned to interact with biological targets in novel ways.

The 3-(2,6-dichlorophenyl)-N-{[5-(thiophen-2-yl)pyridin-3-yl]methyl}propanamide molecule is characterized by its molecular formula and the specific arrangement of its atoms. The presence of chlorine atoms at the 2 and 6 positions of the phenyl ring enhances its lipophilicity and may contribute to its binding affinity for certain biological receptors. Additionally, the thiophene ring introduces sulfur into the structure, which can participate in hydrogen bonding or coordinate with metal ions, further modulating its interactions with biological systems.

In recent years, there has been growing interest in designing molecules that combine multiple pharmacophoric elements to achieve enhanced efficacy and reduced side effects. The 3-(2,6-dichlorophenyl)-N-{[5-(thiophen-2-yl)pyridin-3-yl]methyl}propanamide structure exemplifies this approach by integrating components from different chemical scaffolds. The pyridine ring is particularly noteworthy, as it is a common motif in many bioactive compounds and has been extensively studied for its role in drug design. Specifically, the 5-(thiophen-2-yl)pyridin-3-yl moiety suggests potential interactions with enzymes or receptors that recognize thiophene-pyridine hybrids.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. The combination of a 2,6-dichlorophenyl group with a pyridin-3-yl substituent linked through a butanamidine backbone creates a framework that could be modulated to target specific disease pathways. For instance, such structures have shown promise in inhibiting kinases and other enzymes involved in cancer progression. The chlorine atoms at the para positions of the phenyl ring may also enhance binding by participating in halogen bonding interactions, a phenomenon that has been exploited in the design of many modern drugs.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules like 3-(2,6-dichlorophenyl)-N-{[5-(thiophen-2-yl)pyridin-3-yl]methyl}propanamide with greater accuracy. Molecular docking studies have suggested that this compound may interact with proteins such as Bruton's tyrosine kinase (BTK), which is implicated in autoimmune diseases like rheumatoid arthritis. The ability to predict such interactions preclinically allows for more efficient screening processes and reduces the time required to identify promising candidates for further development.

The synthesis of 3-(2,6-dichlorophenyl)-N-{[5-(thiophen-2-yl)pyridin-3-yl]methyl}propanamide presents an interesting challenge due to its complex structure. However, modern synthetic methodologies have made it possible to construct such molecules efficiently. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in forming the carbon-carbon bonds between the phenyl ring and the pyridine moiety. Additionally, protecting group strategies are essential to ensure regioselectivity during synthesis, allowing for the introduction of functional groups at specific positions without unwanted side reactions.

The pharmacokinetic properties of this compound are also an area of active investigation. Factors such as solubility, stability, and metabolic clearance rates are critical determinants of its potential as a drug candidate. Preliminary studies suggest that modifications to the butanamidine backbone could improve solubility while maintaining biological activity. Furthermore, exploring different substituents on the thiophene ring may enhance bioavailability and reduce toxicity profiles.

In conclusion,3-(2,6-dichlorophenyl)-N-{[5-(thiophen-2-y l)pyridin -3 -y l ]methyl }propanamide (CAS No .2034251 -95 -9) represents an intriguing molecule with significant therapeutic potential. Its unique structural features make it a valuable tool for researchers exploring new drug targets and treatment strategies. As our understanding of biological systems continues to evolve,this compound will likely play an important role in future pharmaceutical developments, particularly in areas such as oncology and immunology where kinase inhibition remains a key focus.